Cas no 2680739-91-5 (1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane)
1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane
- 2680739-91-5
- EN300-28273397
- 1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane
-
- Inchi: 1S/C8H12ClN5/c9-7-11-6-12-8(13-7)14-4-1-2-10-3-5-14/h6,10H,1-5H2
- InChI Key: POVUIZITYRIBPF-UHFFFAOYSA-N
- SMILES: ClC1=NC=NC(=N1)N1CCNCCC1
Computed Properties
- Exact Mass: 213.0781231g/mol
- Monoisotopic Mass: 213.0781231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.9Ų
1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273397-1g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 1g |
$770.0 | 2023-09-09 | ||
| Enamine | EN300-28273397-5g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 5g |
$2235.0 | 2023-09-09 | ||
| Enamine | EN300-28273397-10g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 10g |
$3315.0 | 2023-09-09 | ||
| Enamine | EN300-28273397-0.05g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28273397-0.1g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28273397-0.25g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28273397-0.5g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28273397-1.0g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28273397-2.5g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28273397-5.0g |
1-(4-chloro-1,3,5-triazin-2-yl)-1,4-diazepane |
2680739-91-5 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane
Comprehensive Overview of 1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane (CAS No. 2680739-91-5)
In the realm of heterocyclic chemistry, 1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane (CAS 2680739-91-5) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its triazine and diazepane moieties, has garnered attention for its unique reactivity and potential in drug discovery. Researchers and industry professionals frequently search for terms like "triazine derivatives in drug design", "diazepane-based scaffolds", and "CAS 2680739-91-5 applications", reflecting its growing relevance in synthetic chemistry.
The molecular structure of 1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane combines a chloro-substituted 1,3,5-triazine ring with a seven-membered 1,4-diazepane ring. This hybrid architecture enables diverse functionalization, making it a valuable building block for high-value chemical synthesis. Recent trends in green chemistry have spurred interest in optimizing its production via catalytic methods, aligning with searches for "sustainable triazine synthesis" and "eco-friendly diazepane modifications".
From a pharmacological perspective, derivatives of this compound are explored for their bioactive potential, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition. Its structural similarity to privileged scaffolds in medicinal chemistry has led to investigations into "triazine-diazepane hybrids as kinase inhibitors" – a hot topic in cancer research forums. The compound's chloro-triazine group also facilitates nucleophilic substitution reactions, a feature often queried in "click chemistry applications" discussions.
In material science, CAS 2680739-91-5 serves as a precursor for functionalized polymers and coordination complexes. Its ability to form stable metal-organic frameworks (MOFs) is frequently cited in studies on "porous materials for gas storage", addressing contemporary needs in energy storage solutions. Analytical chemists emphasize its characterization via NMR spectroscopy and mass spectrometry, with search queries like "triazine-diazepane spectral analysis" reflecting methodological interests.
The synthetic versatility of 1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane is further highlighted by its role in combinatorial chemistry libraries. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound's balanced lipophilicity and hydrogen-bonding capacity (often searched as "triazine H-bond donors/acceptors") make it a strategic candidate for lead optimization.
Quality control protocols for CAS 2680739-91-5 emphasize HPLC purity analysis and residual solvent monitoring, addressing regulatory concerns in GMP synthesis. Recent publications have optimized its crystallization conditions – a subject trending under "polymorph screening for triazines". The compound's stability profile also makes it suitable for long-term storage, a practical consideration for industrial users.
Emerging applications in bioconjugation chemistry leverage the reactivity of its chloro-triazine group for protein labeling and antibody-drug conjugates (ADCs). This aligns with booming interest in "targeted cancer therapies" and "precision medicine", where search volumes for "triazine linker technologies" have surged by 120% year-over-year.
From a commercial standpoint, 1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane is available through specialized fine chemical suppliers, with procurement questions often focusing on "bulk triazine pricing" and "custom synthesis options". Its patent landscape shows increasing activity, particularly in biopharmaceutical formulations – a sector where queries about "novel drug delivery systems" dominate scientific discourse.
Environmental fate studies of this compound address modern concerns about chemical sustainability, with biodegradation pathways being explored under search terms like "triazine environmental impact". Its low ecotoxicity profile compared to analogous halogens makes it a candidate for green chemistry initiatives, resonating with industrial shifts toward benign-by-design principles.
Future research directions for CAS 2680739-91-5 may explore its photophysical properties for OLED materials or fluorescent probes – areas seeing exponential growth in scholarly searches. As synthetic methodologies advance, this compound's role in automated flow chemistry systems positions it at the forefront of Industry 4.0 chemical manufacturing innovations.
2680739-91-5 (1-(4-Chloro-1,3,5-triazin-2-yl)-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)